Cas no 251947-08-7 (1H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-methyl-2-phenyl-)

1H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-methyl-2-phenyl- structure
251947-08-7 structure
Product Name:1H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-methyl-2-phenyl-
CAS No:251947-08-7
MF:C13H10ClN3
MW:243.691601276398
CID:1421639
PubChem ID:20608690
Update Time:2025-04-20

1H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-methyl-2-phenyl-
    • 4-chloro-5-methyl-2-phenyl-7H-Pyrrolo[2,3-d]pyrimidine
    • DA-39606
    • 251947-08-7
    • SCHEMBL4258995
    • Inchi: 1S/C13H10ClN3/c1-8-7-15-13-10(8)11(14)16-12(17-13)9-5-3-2-4-6-9/h2-7H,1H3,(H,15,16,17)
    • InChI Key: OPQPZFIVFOCQMK-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC(C3C=CC=CC=3)=N1)NC=C2C

Computed Properties

  • Exact Mass: 243.0563250g/mol
  • Monoisotopic Mass: 243.0563250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 41.6Ų
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